1-(4-Methoxybenzyl)-3-(1-(thiazol-2-yl)piperidin-4-yl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[1-(1,3-thiazol-2-yl)piperidin-4-yl]urea
• InChI: InChI=1S/C17H22N4O2S/c1-23-15-4-2-13(3-5-15)12-19-16(22)20-14-6-9-21(10-7-14)17-18-8-11-24-17/h2-5,8,11,14H,6-7,9-10,12H2,1H3,(H2,19,20,22)
• InChI Key: CUDCPHVEXZXAAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2CCN(CC2)C3=NC=CS3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

1-(4-Methoxybenzyl)-3-(1-(thiazol-2-yl)piperidin-4-yl)urea, also known as MBTU, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MBTU is a urea derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In Additionally, we will list future directions for further research on MBTU.

Scientific Research Applications

Radiolabeled Compound for PET Studies

A derivative of 1-(4-Methoxybenzyl)-3-(1-(thiazol-2-yl)piperidin-4-yl)urea, specifically N-(4-Methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea (AR-A014418), has been explored for its potential in cerebral positron emission tomography (PET) studies through carbon-11 labeling. However, its poor brain penetration limits its applicability in studying GSK-3β in the brain via PET scans (Vasdev et al., 2005).

Crystal Structure Analysis

The compound's crystal structure has been analyzed, revealing a nearly coplanar arrangement of non-hydrogen atoms, which might contribute to its biological activity. This analysis aids in understanding its interaction with biological targets (Lough et al., 2010).

Internal Standard for LC–MS Analysis

The synthesis of a deuterium-labeled version of this compound has been reported, aiming to serve as an internal standard for liquid chromatography-mass spectrometry (LC–MS) analysis in pharmacokinetic studies. This is critical for drug development, allowing for accurate measurement of drug absorption and distribution (Liang et al., 2020).

Radiosynthesis for GSK-3β Inhibition Studies

Efforts to radiolabel the urea moiety of the compound for positron emission tomography (PET) have highlighted challenges in achieving high radiochemical yield and specific activity. Such studies are essential for developing PET tracers to visualize GSK-3β activity in vivo, although the compound's effectiveness as a GSK-3β inhibitor has been questioned (Hicks et al., 2012).

Derivatives with Potent Activities

Derivatives of this compound have shown potent activities against cancer cells, nociceptive pain, and neurodegenerative disorders. The synthesis of a stable deuterium-labeled version of AR-A014418 highlights its significance in pharmacokinetic studies, supporting its therapeutic potential (Liang et al., 2020).